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Compound of Interest

Compound Name: Enalaprilat

Cat. No.: B1671235

Proper management and disposal of Enalaprilat, the active metabolite of the ACE inhibitor
enalapril, is critical for ensuring laboratory safety, environmental protection, and regulatory
compliance. Due to its pharmacological activity and potential teratogenic effects, Enalaprilat
waste must be handled with care, following established protocols.[1] This guide provides
essential logistical and safety information for researchers, scientists, and drug development
professionals.

All waste disposal procedures must adhere strictly to local, state, and federal regulations.[1][2]
A crucial and recently enacted federal regulation is the nationwide ban on sewering (flushing)
hazardous pharmaceutical waste, a practice that contributes to the presence of active
compounds in waterways.[3][4]

Compound Characteristics and Toxicity Data

Understanding the toxicological profile of Enalaprilat underscores the need for meticulous
disposal practices. The following table summarizes key quantitative data related to the
compound's potency and effects.
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Data Point Species Value Significance

Indicates moderate
Oral LD50 Mouse 3507 mg/kg toxicity upon

ingestion.[1]

Shows higher toxicity

when administered
Intravenous LD50 Rat 849 mg/kg ) )

directly into the

bloodstream.[1]

The vast majority of
the drug is excreted
unchanged by the
kidneys, highlighting
Renal Clearance Human >90% ) N
its stability and
potential
environmental

persistence.[5][6]

Exposure during

development may
o . May damage the _
Teratogenicity Not specified ) cause physical
unborn child .
defects in an embryo.

[1]i2]718]

*LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Standard Operating Protocol for Enalaprilat
Disposal

This protocol outlines the step-by-step methodology for the safe handling and disposal of
unused Enalaprilat and associated contaminated materials in a laboratory setting.

1. Hazard Assessment and Personal Protective Equipment (PPE)

o 1.1. Risk Identification: Before handling, recognize Enalaprilat as a potent pharmaceutical
compound with reproductive and organ-specific toxicity risks.[7][8] Avoid actions that
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generate dust.[1][2]

e 1.2. Required PPE: At a minimum, wear the following:

o Chemical-resistant gloves (consider double-gloving).[7][8]

o Safety glasses with side shields or chemical splash goggles.[7][8]

o Afully buttoned laboratory coat.[7][8]

2. Waste Segregation and Containment

o 2.1. Identify Waste Streams: Differentiate between the following types of Enalaprilat waste:

o Unused/Expired Pure Compound: Raw chemical not used in experimentation.

o Grossly Contaminated Items: Weigh boats, spatulas, or containers with visible powder
residue.

o Trace Contaminated Items: Empty vials, used gloves, bench paper, and other disposables
from handling procedures.

e 2.2. Select Appropriate Containers:

o Place all Enalaprilat waste into a designated, sealable, and clearly labeled hazardous
waste container.[1][2] Do not mix with other waste streams unless directed by your
institution's Environmental Health & Safety (EHS) department.

o NEVER dispose of Enalaprilat or its containers in regular trash or biohazard bags.

3. Spill Management

e 3.1. Minor Spills (Dry Powder):

o Remove all sources of ignition.[1][2]

o Use dry clean-up procedures. DO NOT use water to wash the area initially, as this can
solubilize and spread the compound.[1][2]
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o Carefully sweep or wipe up the powder with absorbent pads. Avoid generating dust.[1][2]

o Place all cleanup materials (pads, contaminated PPE) into the designated hazardous
pharmaceutical waste container.[1][2]

e 3.2. Major Spills:

o Alert personnel in the immediate area and contact your institution's EHS or emergency
response team.[1][2]

o Evacuate the area if necessary.
4. Labeling and Storage

e 4.1. Labeling: The waste container must be clearly labeled with the words "Hazardous Waste
- Pharmaceutical" and list "Enalaprilat” as the primary content. Follow all institutional and
regulatory labeling requirements.

e 4.2. Storage: Store the sealed waste container in a designated and secure satellite
accumulation area. The container should be kept closed except when adding waste. Store
away from incompatible materials.[2]

5. Final Disposal

e 5.1. Professional Disposal: Arrange for pickup and disposal through your institution's
licensed hazardous waste management vendor. These wastes are typically managed
through high-temperature hazardous waste incineration.[9]

» 5.2. Documentation: Ensure all required waste manifests and tracking documents are
completed accurately as per institutional and regulatory standards. In some areas, certain
wastes must be tracked.[1][2]

Enalaprilat Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Enalaprilat waste in a laboratory environment.
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Caption: Workflow for the safe disposal of Enalaprilat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Enalaprilat: A Procedural Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671235#enalaprilat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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